(6-(4-Fluorophenyl)imidazo[2,1-b]thiazol-3-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C23H21FN4O2S/c1-30-19-8-6-18(7-9-19)26-10-12-27(13-11-26)22(29)21-15-31-23-25-20(14-28(21)23)16-2-4-17(24)5-3-16/h2-9,14-15H,10-13H2,1H3
• InChI Key: NAXKNOKWZPIJOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CSC4=NC(=CN34)C5=CC=C(C=C5)F
• Molecular Formula: C23H21FN4O2S
• Molecular Weight: 436.5 g/mol

Description

The compound (6-(4-Fluorophenyl)imidazo[2,1-b]thiazol-3-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone is a versatile material used in scientific research. It is part of a series of new imidazole-fused imidazo[2,1-b][1,3,4]thiadiazole analogues.

Scientific Research Applications

Antimicrobial Activity

Compounds with similar structures have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis of imidazothiadiazoles and their derivatives has shown potential antibacterial activity against both Gram-positive and Gram-negative bacteria. The introduction of a polar group in these compounds tends to enhance their antibacterial efficacy, indicating the potential for structural optimization in the pursuit of more potent antimicrobial agents (Hu et al., 2008).

Cancer Research

Imidazo[2,1-b]thiazole scaffolds, as present in the compound of interest, have been designed and synthesized to assess their cytotoxicity against human cancer cell lines. For example, certain derivatives have shown potential as inhibitors against specific cancer cell lines, suggesting their utility in targeted cancer therapy research (Ding et al., 2012).

Enzyme Inhibition

Compounds bearing the imidazo[2,1-b]thiazole moiety have been explored for their role in enzyme inhibition, which is a crucial aspect of drug discovery for various diseases, including neurodegenerative conditions and metabolic disorders. The structure-activity relationship (SAR) studies of these compounds can provide insights into their binding affinities and inhibitory potentials, guiding the development of new therapeutic agents.

Material Science

The unique structural features of these compounds also lend themselves to applications in material science, such as the development of novel luminescent materials or sensors. For example, derivatives of imidazo[1,5-a]pyridine, which share some structural similarities with the compound , have been synthesized with remarkable optical properties, including large Stokes' shifts and high quantum yields, making them suitable for applications in optical materials and devices (Volpi et al., 2017).

Mechanism of Action

Target of Action

Similar compounds with the imidazo[2,1-b]thiazole scaffold have been found to inhibit raf kinases , and appropriately substituted imidazo[2,1-b]thiazoles could be developed as dual inhibitors of IGF-IR (insulin-like growth factor receptor) and EGFR (epidermal growth factor receptor) .

Mode of Action

It is likely that the compound interacts with its targets (potentially raf kinases, igf-ir, and egfr) to inhibit their activity . This inhibition could result in changes to cellular signaling pathways, leading to antiproliferative effects .

Biochemical Pathways

The biochemical pathways affected by (6-(4-Fluorophenyl)imidazo[2,1-b]thiazol-3-yl)(4-(4-methoxyphenyl)piperazin-1-yl)methanone are likely related to its targets. Inhibition of Raf kinases, IGF-IR, and EGFR can disrupt cellular signaling pathways involved in cell proliferation and survival . This disruption can lead to antiproliferative effects and potentially induce apoptosis in cancer cells .

Result of Action

The result of the action of this compound is likely to be antiproliferative effects on cancer cells . By inhibiting key cellular signaling pathways, the compound could disrupt cell proliferation and survival, potentially leading to apoptosis .